Cas no 103977-34-0 (Benzenamine, 4-[[(4-chlorophenyl)methyl]thio]-)

Technical Introduction: Benzenamine, 4-[[(4-chlorophenyl)methyl]thio]-, is a sulfur-containing aromatic amine derivative with a chlorobenzyl substituent. Its molecular structure combines a reactive aniline core with a thioether linkage, enhancing its utility in organic synthesis and specialty chemical applications. The compound exhibits potential as an intermediate in the production of pharmaceuticals, agrochemicals, or functional materials due to its ability to undergo further functionalization at the amine and thioether groups. The presence of the chlorophenyl moiety may contribute to increased stability and reactivity in cross-coupling or substitution reactions. This compound is typically handled under controlled conditions due to its sensitivity to oxidation and potential reactivity with electrophiles.

Benzenamine, 4-[[(4-chlorophenyl)methyl]thio]- structure

103977-34-0 structure

Product Name:Benzenamine, 4-[[(4-chlorophenyl)methyl]thio]-

CAS No:103977-34-0

MF:C₁₃H₁₂ClNS

MW:249.759080886841

CID:1139840

PubChem ID:4124754

Update Time:2025-05-27

Benzenamine, 4-[[(4-chlorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4-[[(4-chlorophenyl)methyl]thio]-
- 4-[(4-Chlorobenzyl)sulfanyl]aniline
- CHEMBL1778469
- 4-[(4-chlorophenyl)methylsulfanyl]aniline
- 103977-34-0
- AKOS009444043
- SB81158
- JS-213C
- 4-((4-Chlorobenzyl)thio)aniline
- SCHEMBL5376892
- 4-{[(4-chlorophenyl)methyl]sulfanyl}aniline
- 4-(4-Chlorobenzylthio)Aniline
- Inchi： 1S/C13H12ClNS/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-8H,9,15H2
- InChI Key： QXVCMXMHZFXHSG-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CSC1C=CC(=CC=1)N

Computed Properties

Exact Mass: 249.03806
Monoisotopic Mass: 249.0378983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 51.3Å²

Experimental Properties

PSA: 26.02

Benzenamine, 4-[[(4-chlorophenyl)methyl]thio]- Pricemore >>

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